Cas no 1311278-99-5 (2-[2-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]guanidine;hydrochloride)

• Product Name: 2-[2-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]guanidine;hydrochloride
• CAS No: 1311278-99-5
• MF: C₉H₁₁Cl₂F₃N₄S
• MW: 335.176648378372
• MDL: MFCD19981182
• CID: 4693695
• Update Time: 2025-11-03

2-[2-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]guanidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-Chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-guanidine; hydrochloride
• N-[2-(6-Chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-guanidine
• N-[2-(6-Chloro-4-trifluoromethylpyridin-2-ylsulfanyl)ethyl]guanidine hydrochloride
• 2-[2-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]guanidine;hydrochloride

• MDL： MFCD19981182
• Inchi： 1S/C9H10ClF3N4S.ClH/c10-6-3-5(9(11,12)13)4-7(17-6)18-2-1-16-8(14)15;/h3-4H,1-2H2,(H4,14,15,16);1H
• InChI Key： WETMNDBLLXKKBF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)SCC/N=C(\N)/N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[2-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]guanidine;hydrochloride

Compound CAS No. 1311278-99-5: 2-[2-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]guanidine; hydrochloride

The compound with CAS No. 1311278-99-5, known as 2-[2-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]guanidine; hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmaceuticals and advanced materials science.

The 6-chloro substituent in the pyridine ring introduces electronic effects that enhance the compound's reactivity and stability. Similarly, the presence of a trifluoromethyl group further modulates these properties, making the compound highly versatile. The sulfanyl group within the structure plays a crucial role in mediating interactions, particularly in biological systems, where it can influence binding affinity and selectivity.

Recent studies have highlighted the importance of guanidine derivatives in drug design, particularly for targeting specific biological pathways. The hydrochloride salt form of this compound ensures optimal solubility and bioavailability, making it an attractive candidate for pharmacological applications. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic disorders, showcasing its promise in therapeutic development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, aligning with current trends toward sustainable chemical manufacturing.

From an environmental perspective, the compound demonstrates favorable biodegradation characteristics under controlled conditions. This aligns with growing industry demands for eco-friendly chemical solutions. Ongoing research is focused on optimizing its degradation pathways to minimize ecological impact while maintaining its functional integrity.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and materials science. Its use as a ligand in transition metal complexes has shown potential in enhancing catalytic efficiency for organic transformations.

In conclusion, CAS No. 1311278-99-5 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application methodologies, positions it as a key player in future scientific innovations.